6-fluoro-4-(4-fluoro-2-methylphenyl)-4H-1,4-benzothiazine-2-carbonitrile 1,1-dioxide

• IUPAC Name: 6-fluoro-4-(4-fluoro-2-methylphenyl)-1,1-dioxo-1λ6,4-benzothiazine-2-carbonitrile
• InChI: InChI=1S/C16H10F2N2O2S/c1-10-6-11(17)2-4-14(10)20-9-13(8-19)23(21,22)16-5-3-12(18)7-15(16)20/h2-7,9H,1H3
• InChI Key: DRWKXHDLBBNLQK-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)F)N2C=C(S(=O)(=O)C3=C2C=C(C=C3)F)C#N
• Molecular Formula: C16H10F2N2O2S
• Molecular Weight: 332.3 g/mol

Description

6-fluoro-4-(4-fluoro-2-methylphenyl)-4H-1,4-benzothiazine-2-carbonitrile 1,1-dioxide is a useful research compound. Its molecular formula is C16H10F2N2O2S and its molecular weight is 332.32. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Properties

• A study conducted by Desai, Rajpara, and Joshi (2013) in the Journal of Fluorine Chemistry investigated the synthesis of fluorobenzamides containing thiazole and thiazolidine, showing promising antimicrobial analogs. This research highlighted the importance of the fluorine atom in enhancing antimicrobial activity, relevant to the structure of the compound (Desai, Rajpara, & Joshi, 2013).

Synthesis and Chemical Reactivity

• Al-Issa (2012) in Molecules journal explored the synthesis of new series of pyridine and fused pyridine derivatives. This study provides insights into the chemical reactivity and synthesis processes of compounds structurally similar to 6-fluoro-4-(4-fluoro-2-methylphenyl)-4H-1,4-benzothiazine-2-carbonitrile 1,1-dioxide (Al-Issa, 2012).

Potential in Insulin Secretion Inhibition

• Research by de Tullio et al. (2005) in the Journal of Medicinal Chemistry explored the effects of 3-alkylamino-4H-1,2,4-benzothiadiazine 1,1-dioxides on insulin secretion, indicating their potency as inhibitors of insulin release. This finding is significant for compounds with a similar structure, like the one (de Tullio et al., 2005).

Role in Monoamine Oxidase Inhibition

• A study by Ahmad et al. (2019) in the European Journal of Pharmaceutical Sciences presented the synthesis and evaluation of benzothiazine derivatives as inhibitors of monoamine oxidase, a key enzyme in neurotransmitter regulation. This could be relevant to neurological applications of similar compounds (Ahmad et al., 2019).

Antitumor Properties

• Hutchinson et al. (2001) in the Journal of Medicinal Chemistry explored the synthesis and in vitro biological properties of fluorinated benzothiazoles, indicating their cytotoxic effects against certain cancer cell lines. This research provides a basis for considering similar compounds in cancer research (Hutchinson et al., 2001).